Cas no 848288-79-9 (2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide
• CAS No: 848288-79-9
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5419468
• PubChem ID: 4797444
• Update Time: 2025-06-15

2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z14244334
• AKOS002437772
• AB00735036-01
• 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(3-methylphenyl)acetamide
• 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(m-tolyl)acetamide
• F3319-0294
• AKOS016989203
• 848288-79-9
• 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide
• 6-Methyl-N-(3-methylphenyl)-2,4-dioxo-1,3-diazaspiro[4.5]decane-3-acetamide

• Inchi： 1S/C18H23N3O3/c1-12-6-5-8-14(10-12)19-15(22)11-21-16(23)18(20-17(21)24)9-4-3-7-13(18)2/h5-6,8,10,13H,3-4,7,9,11H2,1-2H3,(H,19,22)(H,20,24)
• InChI Key： DHULCOKZMVAIAS-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2C)C(=O)N(CC(NC2=CC=CC(C)=C2)=O)C1=O

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.11±0.40(Predicted)

Additional information on 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide

Comprehensive Overview of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide (CAS No. 848288-79-9)

The compound 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide (CAS No. 848288-79-9) is a specialized organic molecule with a unique spirocyclic structure and acetamide functional group. Its intricate design makes it a subject of interest in pharmaceutical and biochemical research, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The presence of a diazaspiro[4.5]decane core contributes to its conformational rigidity, which is often leveraged in drug discovery to enhance binding affinity and selectivity.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in addressing complex biological targets. Researchers frequently search for terms like "spirocyclic drug candidates" or "diazaspiro derivatives in medicine," reflecting the growing emphasis on this structural motif. The 3-methylphenyl moiety in this compound further enhances its potential as a bioactive scaffold, enabling interactions with aromatic residues in protein binding sites. Such features align with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 848288-79-9 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structure. This compound’s stability under physiological conditions makes it a promising candidate for further pharmacokinetic studies, a topic frequently queried in scientific databases.

From an industrial perspective, 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide is often discussed in the context of intellectual property and patent applications, as its unique structure may have proprietary implications. Searches for "spirocyclic compound patents" or "acetamide-based therapeutics" highlight its commercial relevance. Additionally, its potential role in neurodegenerative disease research has garnered attention, with studies exploring its modulation of enzyme pathways linked to cellular homeostasis.

Environmental and safety profiles of CAS No. 848288-79-9 are also critical considerations. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological impact are subjects of ongoing investigation, aligning with the broader scientific community’s focus on green chemistry principles.

In summary, 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in drug development and molecular biology, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues for treating diseases with high unmet medical needs.